Cas no 618455-80-4 (2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, decyl ester, (2E)-)

2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, decyl ester, (2E)- structure
618455-80-4 structure
Product Name:2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, decyl ester, (2E)-
CAS No:618455-80-4
MF:C19H28O4
MW:320.423226356506
CID:1630530
PubChem ID:71391747
Update Time:2025-04-21

2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, decyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, decyl ester, (2E)-
    • decyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
    • DTXSID00813576
    • 618455-80-4
    • Inchi: 1S/C19H28O4/c1-2-3-4-5-6-7-8-9-14-23-19(22)13-11-16-10-12-17(20)18(21)15-16/h10-13,15,20-21H,2-9,14H2,1H3
    • InChI Key: INKXBBFEJTVQBM-UHFFFAOYSA-N
    • SMILES: O(C(C=CC1C=CC(=C(C=1)O)O)=O)CCCCCCCCCC

Computed Properties

  • Exact Mass: 320.19884
  • Monoisotopic Mass: 320.19875937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 12
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 6.8
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
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